Cas no 143759-59-5 (1-Piperazineethanol,4-(diphenylmethyl)-a-[[(phenylmethyl)amino]methyl]-)

• Product Name: 1-Piperazineethanol,4-(diphenylmethyl)-a-[[(phenylmethyl)amino]methyl]-
• CAS No: 143759-59-5
• MF: C₂₇H₃₃N₃O
• MW: 415.570426702499
• CID: 148155
• PubChem ID: 3072697
• Update Time: 2025-04-19

1-Piperazineethanol,4-(diphenylmethyl)-a-[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-(diphenylmethyl)-a-[[(phenylmethyl)amino]methyl]-
• 1-(4-benzhydrylpiperazin-1-yl)-3-(benzylamino)propan-2-ol
• 1-Diphenylmethyl-4-(2-hydroxy-3-phenylmethylaminopropyl)-piperazine
• RXACHOWXVJKTIH-UHFFFAOYSA-N
• 4-(Diphenylmethyl)-alpha-(((phenylmethyl)amino)methyl)-1-piperazineethanol
• 1-Piperazineethanol, 4-(diphenylmethyl)-alpha-(((phenylmethyl)amino)methyl)-
• 1-(Benzylamino)-3-[4-(diphenylmethyl)piperazin-1-yl]propan-2-ol
• 143759-59-5
• 1-Diphenylmethyl-4-(2-hydoxy-3-phenylmethylamino-propyl)piperazine
• DTXSID60932010
• SCHEMBL8637097

• Inchi： 1S/C27H33N3O/c31-26(21-28-20-23-10-4-1-5-11-23)22-29-16-18-30(19-17-29)27(24-12-6-2-7-13-24)25-14-8-3-9-15-25/h1-15,26-28,31H,16-22H2
• InChI Key： RXACHOWXVJKTIH-UHFFFAOYSA-N
• SMILES： OC(CNCC1C=CC=CC=1)CN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 415.26259
• Monoisotopic Mass: 415.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 584.1°C at 760 mmHg
• Flash Point: 307°C
• Refractive Index: 1.606
• PSA: 38.74